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Compound of Interest

Compound Name: Methyl 2-hydroxytetradecanoate

Cat. No.: B164385 Get Quote

In-Depth Technical Guide to Methyl 2-
hydroxytetradecanoate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 2-hydroxytetradecanoate is a hydroxylated fatty acid methyl ester with the chemical

formula C₁₅H₃₀O₃. While specific experimental data on its physical and chemical properties are

not extensively documented in publicly available literature, this guide provides a

comprehensive overview of its known characteristics, along with inferred properties based on

similar compounds. This document also outlines general experimental protocols for its

synthesis and analysis and touches upon the potential biological activities of related 2-hydroxy

fatty acids.

Chemical and Physical Properties
Methyl 2-hydroxytetradecanoate is a saturated fatty acid methyl ester containing a hydroxyl

group at the alpha-position. Its physical state at room temperature is solid.[1] Key identifiers

and properties are summarized in the table below.

Table 1: Physical and Chemical Properties of Methyl 2-hydroxytetradecanoate
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Property Value Source(s)

Molecular Formula C₁₅H₃₀O₃ [1]

Molecular Weight 258.4 g/mol [1]

CAS Number 56009-40-6 [1]

Physical State Solid [1]

Melting Point Not explicitly reported -

Boiling Point Not explicitly reported -

Solubility
Expected to be soluble in

organic solvents
Inferred

Purity
Commercially available at

>98%
[1]

Note: Melting point, boiling point, and specific solubility data for Methyl 2-
hydroxytetradecanoate are not readily available in the cited search results. The solubility is

inferred based on the chemical structure of a long-chain fatty acid ester.

Spectroscopic Data
Detailed experimental spectra for Methyl 2-hydroxytetradecanoate are not widely published.

However, characteristic spectral features can be predicted based on its functional groups and

the analysis of similar compounds.

Mass Spectrometry (MS)
The mass spectrum of the trimethylsilyl (TMS) derivative of Methyl 2-hydroxytetradecanoate
is available, indicating a molecular weight of 330.5780 g/mol for the derivatized compound.[2]

[3] General fragmentation patterns for fatty acid methyl esters involve characteristic cleavages

that can help in structure elucidation.

Fourier-Transform Infrared Spectroscopy (FTIR)
The FTIR spectrum of a hydroxylated fatty acid methyl ester is expected to show characteristic

absorption bands for the hydroxyl (-OH), carbonyl (C=O), and C-O functional groups.
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Table 2: Expected FTIR Spectral Data

Functional Group Wavenumber (cm⁻¹) Description

O-H stretch ~3400 (broad) Hydroxyl group

C-H stretch 2850-2960 Aliphatic C-H bonds

C=O stretch ~1740 Ester carbonyl

C-O stretch 1100-1300 Ester C-O bond

Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific NMR data for Methyl 2-hydroxytetradecanoate is not available in the search

results, the expected chemical shifts for key protons can be inferred from the analysis of similar

2-hydroxy fatty acid esters.

Table 3: Predicted ¹H NMR Spectral Data

Proton Chemical Shift (ppm) Multiplicity

-OCH₃ ~3.7 Singlet

-CH(OH)- ~4.0-4.2 Multiplet

-CH₂- adjacent to C=O ~2.3 Triplet

-(CH₂)ₙ- 1.2-1.6 Broad multiplet

Terminal -CH₃ ~0.9 Triplet

Experimental Protocols
Detailed, validated experimental protocols for the synthesis and analysis of Methyl 2-
hydroxytetradecanoate are not explicitly provided in the search results. However, general

methodologies for the synthesis of 2-hydroxy fatty acid methyl esters and their analysis can be

adapted.

Synthesis of Methyl 2-hydroxytetradecanoate
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A plausible synthetic route for Methyl 2-hydroxytetradecanoate involves the α-hydroxylation

of tetradecanoic acid followed by esterification.

Tetradecanoic Acid α-Bromination 2-Bromotetradecanoic Acid Nucleophilic Substitution
(e.g., with OH⁻) 2-Hydroxytetradecanoic Acid Fischer Esterification

(Methanol, Acid Catalyst) Methyl 2-hydroxytetradecanoate

Click to download full resolution via product page

Figure 1: General synthetic workflow for Methyl 2-hydroxytetradecanoate.

Protocol Outline:

α-Bromination: Tetradecanoic acid can be brominated at the alpha position using a suitable

brominating agent, such as N-bromosuccinimide (NBS) in the presence of a radical initiator.

Hydroxylation: The resulting 2-bromotetradecanoic acid can then undergo nucleophilic

substitution with a hydroxide source to yield 2-hydroxytetradecanoic acid.

Esterification: Finally, Fischer esterification of 2-hydroxytetradecanoic acid with methanol in

the presence of an acid catalyst (e.g., sulfuric acid) will produce Methyl 2-
hydroxytetradecanoate.

Analytical Workflow
A general workflow for the analysis of Methyl 2-hydroxytetradecanoate would involve

chromatographic separation followed by spectroscopic identification.

Sample containing
Methyl 2-hydroxytetradecanoate Lipid Extraction Gas Chromatography (GC)

or Liquid Chromatography (LC)
Mass Spectrometry (MS)

FTIR or NMR
Spectral Analysis and
Structure Elucidation

Click to download full resolution via product page

Figure 2: General analytical workflow for Methyl 2-hydroxytetradecanoate.

Methodology Details:
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Sample Preparation: Extraction of lipids from a biological matrix can be performed using

standard methods like the Folch or Bligh-Dyer techniques.

Chromatography: Gas chromatography (GC) is a suitable method for the separation of fatty

acid methyl esters. A non-polar capillary column is typically used. For less volatile derivatives

or for preparative purposes, High-Performance Liquid Chromatography (HPLC) may be

employed.

Spectroscopic Analysis:

Mass Spectrometry (MS): GC-MS is a powerful tool for the identification of fatty acid

methyl esters. Electron ionization (EI) will produce characteristic fragmentation patterns.

FTIR Spectroscopy: The sample can be analyzed as a thin film or in a suitable solvent to

obtain an infrared spectrum.

NMR Spectroscopy: High-resolution ¹H and ¹³C NMR spectra can be obtained by

dissolving the purified compound in a deuterated solvent such as chloroform-d (CDCl₃).

Biological Activity
While there is no specific information on the biological activity or signaling pathways of Methyl
2-hydroxytetradecanoate itself in the provided search results, there is evidence that 2-

hydroxy fatty acids and their derivatives possess biological activity. For instance, a derivative of

Methyl 2-hydroxytetradecanoate, (+/-)-2-methoxytetradecanoic acid, has been shown to

have antifungal activity. This suggests that Methyl 2-hydroxytetradecanoate could serve as a

precursor for the synthesis of biologically active molecules. Further research is needed to

elucidate the specific biological roles and mechanisms of action of Methyl 2-
hydroxytetradecanoate.

Conclusion
Methyl 2-hydroxytetradecanoate is a long-chain hydroxylated fatty acid methyl ester with

limited publicly available data on its specific physicochemical properties. This guide has

consolidated the known information and provided inferred characteristics and general

experimental protocols based on the analysis of similar compounds. The potential for biological

activity, as suggested by the antifungal properties of its derivatives, warrants further
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investigation into the synthesis, characterization, and biological evaluation of this molecule for

its potential applications in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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